Cas no 16017-26-8 (3-(4-methylphenyl)prop-2-yn-1-amine)

• Product Name: 3-(4-methylphenyl)prop-2-yn-1-amine
• CAS No: 16017-26-8
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 1339538
• PubChem ID: 15728384
• Update Time: 2025-06-08

3-(4-methylphenyl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)prop-2-yn-1-amine
• AKOS010016723
• 16017-26-8
• starbld0044980
• DTXSID50577535
• F8882-3226
• SCHEMBL7038938
• 3-(p-Tolyl)prop-2-yn-1-amine

• Inchi： 1S/C10H11N/c1-9-4-6-10(7-5-9)3-2-8-11/h4-7H,8,11H2,1H3
• InChI Key： QZEGAMBZENMETP-UHFFFAOYSA-N
• SMILES： NCC#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(4-methylphenyl)prop-2-yn-1-amine

Chemical Profile of 3-(4-methylphenyl)prop-2-yn-1-amine (CAS No. 16017-26-8)

3-(4-methylphenyl)prop-2-yn-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 16017-26-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a propargylamine moiety attached to a p-methylbenzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active compounds.

The structural framework of 3-(4-methylphenyl)prop-2-yn-1-amine consists of an aromatic ring substituted with a methyl group at the para position, linked to a propargyl group (C≡CH) which further connects to an amine functional group (-NH₂). This configuration imparts distinct reactivity patterns, making it a versatile building block for further chemical modifications. The presence of both electron-donating and withdrawing groups on the aromatic ring influences its electronic properties, thereby affecting its interactions with biological targets.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its propargylamine core is particularly interesting due to its ability to participate in various chemical reactions, such as Sonogashira coupling, which is widely used in constructing carbon-carbon bonds in organic synthesis. This reaction is particularly valuable in drug discovery, where the formation of complex molecular architectures is often required.

One of the most compelling applications of 3-(4-methylphenyl)prop-2-yn-1-amine is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged this compound to develop potential treatments for neurological disorders. The aromatic moiety can interact with protein receptors or enzymes, while the amine group can form hydrogen bonds or ionic interactions, enhancing binding affinity. Preliminary studies have suggested that derivatives of this compound may exhibit pharmacological activity relevant to conditions such as Alzheimer's disease and Parkinson's disease.

The propargyl group also offers opportunities for further functionalization, enabling the creation of more complex molecules with tailored properties. For example, it can be converted into other functional groups like alcohols or carboxylic acids through standard chemical transformations. This adaptability makes 3-(4-methylphenyl)prop-2-yn-1-amine a cornerstone in medicinal chemistry libraries used by research institutions and pharmaceutical companies worldwide.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict how 3-(4-methylphenyl)prop-2-yn-1-amine and its derivatives might bind to biological targets at the atomic level. These insights are crucial for designing molecules with improved efficacy and reduced side effects. Additionally, high-throughput screening techniques have been applied to rapidly assess the biological activity of compounds derived from this scaffold.

The synthesis of 3-(4-methylphenyl)prop-2-yn-1-amine itself is an area of active interest. Researchers have developed efficient synthetic routes that minimize byproducts and maximize yield. These methods often involve multi-step processes starting from readily available precursors such as benzaldehyde derivatives or propargylamines. The optimization of these synthetic pathways is essential for large-scale production and cost-effective drug development.

In conclusion, 3-(4-methylphenyl)prop-2-yn-1-amine (CAS No. 16017-26-8) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists developing new drugs targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, the importance of this molecule is likely to grow even further.